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Compound of Interest

Compound Name:
2-Chloro-N,N-dimethylethanamine

hydrochloride

Cat. No.: B033227 Get Quote

An In-depth Technical Guide to 2-Chloro-N,N-
dimethylethanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-N,N-dimethylethanamine
hydrochloride, a pivotal chemical intermediate in the pharmaceutical industry. Below, you will

find detailed information on its chemical structure, nomenclature, physical and chemical

properties, and its significant role in the synthesis of various active pharmaceutical ingredients

(APIs).

Chemical Structure and IUPAC Name
2-Chloro-N,N-dimethylethanamine hydrochloride is the hydrochloride salt of 2-Chloro-N,N-

dimethylethanamine. The presence of the hydrochloride group enhances the compound's

stability and solubility in aqueous solutions, making it a versatile reagent in various synthetic

applications.

IUPAC Name: 2-chloro-N,N-dimethylethanamine;hydrochloride[1][2][3]

Chemical Structure:
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Physicochemical Properties
The quantitative data for 2-Chloro-N,N-dimethylethanamine hydrochloride are summarized

in the table below for easy reference and comparison.

Property Value References

Molecular Formula C4H11Cl2N [1][4][5]

Molecular Weight 144.04 g/mol [1][2][3][4][5][6][7][8][9][10]

Melting Point 201-208 °C [4][6][7][8][9]

Appearance
White to off-white or beige

hygroscopic crystals
[4][5][7][8]

Solubility
Highly soluble in water (2000

g/L at 20 °C) and alcohol
[4][8][9][11]

CAS Number 4584-46-7 [1][4][6][7]

Role in Pharmaceutical Synthesis and Drug
Development
2-Chloro-N,N-dimethylethanamine hydrochloride is a crucial building block and alkylating

agent in organic and medicinal chemistry.[4] Its primary function is to introduce the
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dimethylaminoethyl moiety into a target molecule. This functional group is prevalent in many

biologically active compounds and can significantly influence a drug's pharmacokinetic and

pharmacodynamic properties, such as its solubility and ability to interact with biological targets.

[4]

This compound serves as a key intermediate in the synthesis of a wide range of

pharmaceuticals, including:

Diltiazem: A calcium channel blocker used to treat hypertension and angina.[4][8]

Tamoxifen: A selective estrogen receptor modulator used in the treatment of breast cancer.

[10]

Mepyramine (Pyrilamine) and Phenyltoloxamine: Antihistamines used to relieve allergy

symptoms.[4][8]

Bephenium hydroxynaphthoate: An anthelmintic agent.[4][8]

The bifunctional nature of 2-Chloro-N,N-dimethylethanamine hydrochloride, with its reactive

chloride and tertiary amine, makes it a versatile precursor for creating diverse molecular

scaffolds.[4]

Experimental Protocol: Synthesis of 2-Chloro-N,N-
dimethylethanamine Hydrochloride
The following is a common method for the synthesis of 2-Chloro-N,N-dimethylethanamine
hydrochloride from dimethylethanolamine and thionyl chloride.[12][13]

Materials:

Dimethylethanolamine

Thionyl chloride

Absolute ethanol

Ice bath
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Reaction flask with a stirrer and reflux condenser

Procedure:

In a reaction flask, place thionyl chloride.

Cool the flask in an ice-water bath to maintain a temperature of 5-15°C.

Slowly add dimethylethanolamine to the thionyl chloride with continuous stirring. The molar

ratio of thionyl chloride to dimethylethanolamine should be approximately 1.05-1.2:1.[12]

After the addition is complete, remove the ice bath and allow the reaction mixture to stir for

an additional hour.

Add absolute ethanol to the reaction mixture.

Heat the mixture to reflux for one hour.

Cool the solution to induce crystallization of the product.

Filter the solid product and wash it with cold absolute ethanol.

Dry the resulting crystals to obtain the final product, 2-Chloro-N,N-dimethylethanamine
hydrochloride.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Chloro-N,N-
dimethylethanamine hydrochloride.

Dimethylethanolamine +
Thionyl Chloride

Chlorination Reaction
(5-15°C)

Reflux with
Absolute Ethanol Crystallization Filtration and Drying 2-Chloro-N,N-dimethylethanamine

Hydrochloride

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-N,N-dimethylethanamine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Dimethylaminoethyl chloride hydrochloride | C4H11Cl2N | CID 11636816 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (2-chloro-ethyl)-dimethylamine hydrochloride | Drug Information, Uses, Side Effects,
Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

3. 2-(N, N-dimethylamino)ethyl chloride, hydrochloride | Drug Information, Uses, Side
Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

4. 2-Chloro-N,N-dimethylethanamine Hydrochloride Supplier [benchchem.com]

5. 2-Chloro-N,N-dimethylethylamine Hydrochloride | CymitQuimica [cymitquimica.com]

6. 2-Chloro-N,N-dimethylethylamine 99 4584-46-7 [sigmaaldrich.com]

7. webbook.nist.gov [webbook.nist.gov]

8. 2-Dimethylaminoethyl chloride hydrochloride | 4584-46-7 [chemicalbook.com]

9. 4584-46-7 CAS MSDS (2-Dimethylaminoethyl chloride hydrochloride) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

10. veeprho.com [veeprho.com]

11. solubilityofthings.com [solubilityofthings.com]

12. CN103408432A - Synthetic process of 2-dimethylaminoethyl chloride hydrochloride -
Google Patents [patents.google.com]

13. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [2-Chloro-N,N-dimethylethanamine hydrochloride
chemical structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033227#2-chloro-n-n-dimethylethanamine-
hydrochloride-chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b033227?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylaminoethyl-chloride-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylaminoethyl-chloride-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2-chloro-ethyl-dimethylamine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2-chloro-ethyl-dimethylamine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2-n-n-dimethylamino-ethyl-chloride-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2-n-n-dimethylamino-ethyl-chloride-hydrochloride
https://www.benchchem.com/product/b085670
https://cymitquimica.com/products/TR-C365810/2-chloro-nn-dimethylethylamine-hydrochloride/
https://www.sigmaaldrich.com/SG/en/product/aldrich/d141208
https://webbook.nist.gov/chemistry/silmarils-solids-hrf-drf/docs/META.MIR.PUR.2-Chloro-N-N-dimethylethylamine-HCl.SLD.ALDRICH.PNNL512037.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5442739.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5442739.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5442739.aspx
https://veeprho.com/impurities/4584-46-7-2-chloro-nn-dimethylethylamine-hydrochloride/
https://www.solubilityofthings.com/2-chloro-nn-dimethyl-ethanamine
https://patents.google.com/patent/CN103408432A/en
https://patents.google.com/patent/CN103408432A/en
http://orgsyn.org/demo.aspx?prep=cv4p0333
https://www.benchchem.com/product/b033227#2-chloro-n-n-dimethylethanamine-hydrochloride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b033227#2-chloro-n-n-dimethylethanamine-hydrochloride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b033227#2-chloro-n-n-dimethylethanamine-hydrochloride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b033227#2-chloro-n-n-dimethylethanamine-hydrochloride-chemical-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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